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These application notes provide a detailed overview and standardized protocols for inducing
acute pancreatitis in mice using caerulein, a cholecystokinin analogue. This model is widely

used to study the pathophysiology of acute pancreatitis and to evaluate potential therapeutic
interventions.

l. Introduction

Caerulein-induced acute pancreatitis is a highly reproducible and well-characterized animal
model that mimics the early stages of human acute pancreatitis.[1][2] Supramaximal stimulation
of pancreatic acinar cells with caerulein leads to premature intracellular activation of digestive
enzymes, cellular injury, inflammation, and edema, which are hallmark features of the disease.
[1] The severity of pancreatitis can be modulated by adjusting the dose and duration of
caerulein administration, or by co-administering inflammatory agents like lipopolysaccharide
(LPS) to induce a more severe, necrotizing form of the disease.[3][4][5]

Il. Experimental Protocols
A. Induction of Acute Pancreatitis

1. Mild Acute Pancreatitis:

This protocol induces a mild, edematous pancreatitis that is typically self-limiting.
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o Materials:
o Caerulein (Sigma-Aldrich, C9026 or equivalent)
o Sterile 0.9% saline
o Male C57BL/6 mice (8-10 weeks old)
e Procedure:
o Fast mice for 12-18 hours before the experiment with free access to water.[3]

o Prepare a stock solution of caerulein in sterile 0.9% saline. A common concentration is 5
png/mL.

o Administer caerulein via intraperitoneal (i.p.) injection at a dose of 50 pg/kg body weight.

[3][4]6]

o Repeat the injections hourly for a total of 6 to 12 injections.[3][7] The number of injections
can be varied to modulate the severity of pancreatitis.[1][8]

o Control animals should receive i.p. injections of an equivalent volume of sterile 0.9%
saline at the same time points.[7]

o Euthanize mice at desired time points after the final injection (e.g., 1, 6, 12, 24 hours) for

sample collection.[8]
2. Severe Acute Pancreatitis:
This protocol induces a more severe, necrotizing pancreatitis.
e Materials:
o Caerulein
o Lipopolysaccharide (LPS) from E. coli (Sigma-Aldrich, L2630 or equivalent)

o Sterile 0.9% saline
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o Male C57BL/6 mice (8-10 weeks old)

e Procedure:

o Follow steps 1-4 for the induction of mild pancreatitis (typically 6-10 hourly injections of
caerulein).[3][4][5]

o One hour after the final caerulein injection, administer a single i.p. injection of LPS at a
dose of 10-15 mg/kg body weight.[3][4][5]

o Control animals should receive saline injections followed by a saline injection at the time of
LPS administration.

o Euthanize mice at desired time points after the LPS injection for sample collection.

B. Assessment of Pancreatitis Severity

1. Serum Amylase and Lipase Measurement:
e Procedure:
o Collect blood via cardiac puncture or from the tail vein at the time of euthanasia.

o Allow the blood to clot at room temperature and then centrifuge at 2000 x g for 10 minutes
to separate the serum.

o Measure serum amylase and lipase activity using commercially available assay kits
according to the manufacturer's instructions.[1][9]

2. Pancreas Histology:
e Procedure:
o Carefully dissect the pancreas and remove any adhering adipose tissue.
o Fix a portion of the pancreas in 10% neutral buffered formalin for 24 hours.[3]

o Embed the fixed tissue in paraffin, section at 4-5 um, and stain with Hematoxylin and
Eosin (H&E).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4621587/
https://www.jove.com/t/66780/preparing-mice-model-severe-acute-pancreatitis-via-combination
https://pubmed.ncbi.nlm.nih.gov/38801264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621587/
https://www.jove.com/t/66780/preparing-mice-model-severe-acute-pancreatitis-via-combination
https://pubmed.ncbi.nlm.nih.gov/38801264/
https://www.inotiv.com/solutions/non-lethal-caerulein-induced-pancreatitis-rat-mouse
https://pmc.ncbi.nlm.nih.gov/articles/PMC11535808/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621587/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Evaluate the slides for edema, inflammatory cell infiltration, and acinar cell necrosis under
a light microscope.

o Score the histological changes using a semi-quantitative scoring system (see Table 2).[10]
[11][12]

3. Myeloperoxidase (MPO) Assay:
This assay quantifies neutrophil infiltration in the pancreas.
e Procedure:
o Homogenize a pre-weighed portion of the pancreas in a suitable buffer.
o Centrifuge the homogenate and collect the supernatant.
o Measure MPO activity in the supernatant using a commercial MPO assay Kkit.

lll. Data Presentation

Table 1: Caerulein Dosing Regimens

Pancreatitis Caerulein Administration Co-
. Frequency L .
Severity Dose Route administration

) ) Hourly for 6-12
Mild 50 pg/kg Intraperitoneal ] None
injections

Hourly for 6-10 LPS (10-15

Severe 50 pg/kg Intraperitoneal o
injections mg/kg)

Table 2: Histological Scoring of Acute Pancreatitis[11]
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Parameter Score 0 Score 1 Score 2 Score 3
Interlobular Intralobular )
Edema Absent Diffuse edema
edema edema
_ Moderate
) Mild leukocyte Severe leukocyte
Inflammation Absent o leukocyte o
infiltration - infiltration
infiltration
] Sublobular
Necrosis Absent Focal (<5%) Lobular (>20%)
(<20%)

IV. Visualization of Workflows and Signaling

Pathways
A. Experimental Workflow
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Caption: Experimental workflow for caerulein-induced acute pancreatitis in mice.

B. Key Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard Protocol for Caerulein-Induced Acute
Pancreatitis in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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